Cas no 103466-42-8 ([(2e)-2-[(16r)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6h-cyclopenta[a]phenanthren-17-ylidene]-2-trimethylsilyloxyethyl] Acetate)

[(2e)-2-[(16r)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6h-cyclopenta[a]phenanthren-17-ylidene]-2-trimethylsilyloxyethyl] Acetate structure
103466-42-8 structure
Product Name:[(2e)-2-[(16r)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6h-cyclopenta[a]phenanthren-17-ylidene]-2-trimethylsilyloxyethyl] Acetate
CAS No:103466-42-8
MF:C27H38O4Si
MW:454.673729419708
CID:1141341
PubChem ID:53488096
Update Time:2025-04-20

[(2e)-2-[(16r)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6h-cyclopenta[a]phenanthren-17-ylidene]-2-trimethylsilyloxyethyl] Acetate Chemical and Physical Properties

Names and Identifiers

    • [(2e)-2-[(16r)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6h-cyclopenta[a]phenanthren-17-ylidene]-2-trimethylsilyloxyethyl] Acetate
    • (16alpha,17E)-16-Methyl-3-oxo-20-[(trimethylsilyl)oxy]pregna-1,4,9(11),17-tetraen-21-yl acetate
    • DTXSID00705422
    • 103466-42-8
    • Inchi: 1S/C27H38O4Si/c1-17-14-23-21-9-8-19-15-20(29)10-12-26(19,3)22(21)11-13-27(23,4)25(17)24(16-30-18(2)28)31-32(5,6)7/h10-12,15,17,21,23H,8-9,13-14,16H2,1-7H3/b25-24+/t17-,21?,23?,26?,27?/m1/s1
    • InChI Key: IMZBHDVAKKXIKJ-XMDWCIQUSA-N
    • SMILES: [Si](C)(C)(C)O/C(/COC(C)=O)=C1\[C@H](C)CC2C3CCC4=CC(C=CC4(C)C3=CCC2\1C)=O

Computed Properties

  • Exact Mass: 454.25404
  • Monoisotopic Mass: 454.25393622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 963
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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